(4-(Phenylsulfonyl)piperidin-1-yl)(o-tolyl)methanone

• IUPAC Name: [4-(benzenesulfonyl)piperidin-1-yl]-(2-methylphenyl)methanone
• InChI: InChI=1S/C19H21NO3S/c1-15-7-5-6-10-18(15)19(21)20-13-11-17(12-14-20)24(22,23)16-8-3-2-4-9-16/h2-10,17H,11-14H2,1H3
• InChI Key: QLDBEGZVHIUITK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCC(CC2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H21NO3S
• Molecular Weight: 343.4 g/mol
• CAS No.: 1797682-26-8

Description

(4-(Phenylsulfonyl)piperidin-1-yl)(o-tolyl)methanone, also known as PSB-0739, is a chemical compound that has gained attention in the scientific research community due to its potential therapeutic benefits. PSB-0739 belongs to the class of compounds known as positive allosteric modulators (PAMs), which are molecules that enhance the activity of a receptor in the body.

Scientific Research Applications

Antimicrobial Activity

A series of new derivatives including 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives were synthesized and evaluated for their in vitro antibacterial and antifungal activities. Compounds within this series exhibited good antimicrobial activity against tested pathogenic bacterial and fungal strains, highlighting their potential as antimicrobial agents (Mallesha & Mohana, 2014).

Structural and Theoretical Analysis

The compound [1-(2,5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime was synthesized and characterized, revealing that the piperidine ring adopts a chair conformation with a distorted tetrahedral geometry around the sulfur atom. This study provided insights into the compound's structural and electronic properties through single crystal X-ray diffraction studies, Hirshfeld surface analysis, and DFT calculations (Karthik et al., 2021).

Biological Activities of Related Compounds

Research into similar compounds, such as those containing the arylthio/sulfinyl/sulfonyl group, demonstrated favorable herbicidal and insecticidal activities. This suggests the potential of these compounds for further development into agricultural chemicals (Wang et al., 2015).

Selective Estrogen Receptor Modulator (SERM) Development

Raloxifene, a compound within the same chemical family, showcases the application of these compounds as SERMs. It has estrogen agonist-like actions on bone tissues and serum lipids while displaying potent estrogen antagonist properties in breast and uterus, demonstrating the therapeutic potential of structurally related compounds in hormone-related conditions (Palkowitz et al., 1997).

Crystal Structure and Synthesis

Further studies have detailed the synthesis and crystal structure of compounds like [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol, providing valuable information for the development of new chemical entities with potential therapeutic or agricultural applications (Girish et al., 2008).